2-Chloro-1-(5-methylthiophen-2-yl)ethanone

• IUPAC Name: 2-chloro-1-(5-methylthiophen-2-yl)ethanone
• InChI: InChI=1S/C7H7ClOS/c1-5-2-3-7(10-5)6(9)4-8/h2-3H,4H2,1H3
• InChI Key: IQLSTLPOEOWEOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)CCl
• Molecular Formula: C7H7ClOS
• DSSTOX Substance ID: DTXSID10407041
• Molecular Weight: 174.65 g/mol
• CAS RN: 31772-42-6

Description

2-Chloro-1-(5-methylthiophen-2-yl)ethanone, also known as 2-CME, is a synthetic organic compound that has been used for various scientific research applications. It has been studied for its potential to be used in drug development, as well as its biological activity and biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

2-Chloro-1-(5-methylthiophen-2-yl)ethanone serves as a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals. A notable synthesis involves the reaction of 2-methylthiophene with sulfuryl chloride, yielding a product with a significant yield of 73.96% (Yang, 2010). The compound's vibrational and electronic properties have been extensively studied using density functional theory (DFT), providing insight into its stability and reactivity through natural bond analysis (Rao et al., 2018).

Biotransformation and Enantioselective Synthesis

Biotransformation using a new Acinetobacter sp. isolate has been applied for the enantioselective synthesis of a chiral intermediate of Miconazole, highlighting the compound's potential in biocatalysis and asymmetric reduction. This process achieved an 83.2% yield with an enantiomeric excess (ee) of greater than 99.9%, offering a novel route for drug synthesis with high stereoselectivity (Miao et al., 2019).

Antimicrobial Activity

Research into the antimycotic activity of derivatives of 2-Chloro-1-(5-methylthiophen-2-yl)ethanone has revealed promising results. Specifically, (benzo[b]thienyl)methyl ethers of this compound have shown significant antifungal activity, underscoring its potential in developing new antimycotic agents (Raga et al., 1992).

Molecular Docking and Structure-Activity Relationship

Further exploration of 2-Chloro-1-(5-methylthiophen-2-yl)ethanone derivatives has involved molecular docking studies to understand their interaction with biological targets. Such studies are crucial for designing molecules with desired biological activities, including antitubercular agents and cholinesterase inhibitors, which can lead to new therapeutic agents (Wanjari, 2020).